Cas no 1583-59-1 (2,2-difluoro-2H-1,3-benzodioxole)

• Product Name: 2,2-difluoro-2H-1,3-benzodioxole
• CAS No: 1583-59-1
• MF: C₇H₄F₂O₂
• MW: 158.102269172668
• MDL: MFCD00236217
• CID: 41624
• PubChem ID: 74103
• Update Time: 2025-07-19

2,2-difluoro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluorobenzo[d][1,3]dioxole
• 1,2-[(Difluoromethylene)dioxy]benzene
• 2,2-Difluoro-1,3-benzodioxole
• 2,2-Difluorobenzodioxole
• 1,2-(Difluoromethylenedioxy)benzene
• 2,2-difluoro-1,3-benzodioxol
• 2,2-DIFLUORO-1,3-DIMETHYLIMIDAZOLIDINE (DFI)
• 2,2-difluorobenzo[1,3]dioxol
• 2,2-difluoro-benzo[1,3]dioxole
• 2,2-difluoro-benzodioxole
• 2,2-Difluoro-2H-1,3-benzodioxole
• 1,3-Benzodioxole, 2,2-difluoro-
• PubChem17570
• KSC491C9D
• AMBZ0128
• DGCOGZQDAXUUBY-UHFFFAOYSA-N
• 2,2-difluorobenzo[
• 1583-59-1
• 2,2-Difluoro-1,3-benzodioxole, 97%
• 2,2-Difluorobenzo[d][1,3]dioxole, AldrichCPR
• FT-0609225
• NS00047286
• PS-6778
• EN300-20341
• CS-W002572
• D4051
• EC 216-431-4
• SB13158
• AM20030067
• AKOS000120916
• EINECS 216-431-4
• SCHEMBL200514
• DTXSID60166398
• W-109683
• 2,2-difluoro-1,3-dioxaindane
• ROADUQBQMYHXFB-UHFFFAOYSA-N
• MFCD00236217
• 1,2-[(Difluoromethylene)dioxy]benzene; 2,2-Difluoro-1,3-benzodioxole; 2,2-Difluorobenzodioxole
• DTXCID5088889
• DB-010878
• 2,2-difluoro-2H-1,3-benzodioxole

• MDL： MFCD00236217
• Inchi： 1S/C7H4F2O2/c8-7(9)10-5-3-1-2-4-6(5)11-7/h1-4H
• InChI Key： DGCOGZQDAXUUBY-UHFFFAOYSA-N
• SMILES： FC1(OC2C=CC=CC=2O1)F
• BRN： 1307648

Computed Properties

• Exact Mass: 158.01800
• Monoisotopic Mass: 158.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.303 g/mL at 25 °C
• Boiling Point: 129-130 °C
• Flash Point: Fahrenheit: 264.2 - 266 ° f
  Celsius: 129 - 130 ° c
  
• Refractive Index: n20/D 1.444
• PSA: 18.46000
• LogP: 2.00810
• Solubility: Not determined

2,2-difluoro-2H-1,3-benzodioxole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN1993
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10; R36/38
• Packing Group：III
• Safety Term：3
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,2-difluoro-2H-1,3-benzodioxole

Introduction to 2,2-difluoro-2H-1,3-benzodioxole (CAS No. 1583-59-1)

2,2-difluoro-2H-1,3-benzodioxole, identified by its Chemical Abstracts Service number CAS No. 1583-59-1, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound belongs to the benzodioxole class, which is characterized by a fused ring system containing oxygen atoms. The introduction of fluorine atoms at the 2-position of the benzodioxole core significantly modifies its chemical behavior, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The structural motif of 2,2-difluoro-2H-1,3-benzodioxole consists of a benzene ring linked to two oxygen atoms, with two fluorine atoms attached to the central carbon atom. This configuration imparts distinct electronic and steric effects that influence its reactivity and functionality. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These properties have made it a subject of interest for medicinal chemists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their ability to improve drug efficacy and pharmacokinetic profiles. 2,2-difluoro-2H-1,3-benzodioxole has been investigated as a building block for synthesizing more complex molecules with potential biological activity. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of CAS No. 1583-59-1 is its role in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create molecules that interact with specific biological targets. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The fluorine atoms in 2,2-difluoro-2H-1,3-benzodioxole help stabilize the binding interactions by enhancing hydrophobic interactions with the target protein.

The synthesis of CAS No. 1583-59-1 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions on pre-formed benzodioxole derivatives or functional group transformations that introduce the fluorine atoms at the desired positions. Advances in catalytic methods have enabled more efficient and selective fluorination processes, making it feasible to produce this compound on an industrial scale.

From a materials science perspective, 2,2-difluoro-2H-1,3-benzodioxole has been explored for its potential applications in organic electronics. Its electron-withdrawing properties make it suitable for use in semiconducting materials and optoelectronic devices. Researchers are investigating its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to modulate charge transport could lead to improved device performance.

The environmental impact of using CAS No. 1583-59-1 is also a consideration in its development and application. While fluorinated compounds offer numerous benefits in terms of stability and efficacy, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint.

In conclusion, CAS No. 1583-59-1, or 2,2-difluoro-2H-1,3-benzodioxole, represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a versatile intermediate for drug discovery and an intriguing material for advanced technologies. As research continues to uncover new uses for this compound, it will likely play an increasingly important role in addressing global challenges in medicine and technology.